Cas no 1803347-43-4 (3-Ethyl 8-methyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-3,8-dicarboxylate)

• Product Name: 3-Ethyl 8-methyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-3,8-dicarboxylate
• CAS No: 1803347-43-4
• MF: C₁₃H₁₅NO₆
• MW: 281.261304140091
• CID: 6176216
• PubChem ID: 118319726
• Update Time: 2025-08-03

3-Ethyl 8-methyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-3,8-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-O-ethyl 8-O-methyl 7-hydroxy-5-oxo-2,3-dihydro-1H-indolizine-3,8-dicarboxylate
• OC1=CC(N2C(CCC2=C1C(=O)OC)C(=O)OCC)=O
• 3-ethyl 8-methyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-3,8-dicarboxylate
• SCHEMBL17020329
• Z3326038557
• EN300-22887490
• 1803347-43-4
• 3-Ethyl 8-methyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-3,8-dicarboxylate

• Inchi： 1S/C13H15NO6/c1-3-20-12(17)8-5-4-7-11(13(18)19-2)9(15)6-10(16)14(7)8/h6,8,15H,3-5H2,1-2H3
• InChI Key： FOAKEOPDNAGJFH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCC2=C(C(=O)OC)C(=CC(N12)=O)O)=O

Computed Properties

• Exact Mass: 281.08993720g/mol
• Monoisotopic Mass: 281.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 93.1Ų

Additional information on 3-Ethyl 8-methyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-3,8-dicarboxylate

Introduction to 3-Ethyl 8-methyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-3,8-dicarboxylate (CAS No. 1803347-43-4)

3-Ethyl 8-methyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-3,8-dicarboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 1803347-43-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the tetrahydroindolizine class, a scaffold known for its broad biological activity and potential therapeutic applications. The unique arrangement of functional groups—such as the 7-hydroxy, 5-oxo, and dicarboxylate substituents—along with the presence of ethyl and methyl groups at specific positions, contributes to its distinct chemical and pharmacological properties.

The synthesis and characterization of this compound represent a testament to the advancements in organic synthesis techniques, particularly in the construction of heterocyclic systems. The tetrahydroindolizine core is a privileged structure in drug discovery, often exhibiting interactions with biological targets such as enzymes and receptors. The 3,8-dicarboxylate functionality not only enhances solubility but also introduces multiple sites for further derivatization, making it a versatile intermediate in medicinal chemistry.

In recent years, there has been a surge in research focused on tetrahydroindolizine derivatives due to their demonstrated efficacy in various disease models. For instance, studies have highlighted the potential of such compounds in modulating neurotransmitter systems, which has implications for treating neurological disorders. The 7-hydroxy group in particular has been implicated in influencing metabolic pathways and redox balance, areas of increasing interest in therapeutic development.

The pharmacokinetic profile of 3-Ethyl 8-methyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-3,8-dicarboxylate is another critical aspect that has been explored. Early pharmacokinetic studies suggest that the compound exhibits moderate bioavailability and a reasonable half-life upon oral administration. This makes it a promising candidate for further development into an oral therapeutic agent. Additionally, the dicarboxylate moiety may contribute to enhanced binding affinity by allowing multiple interactions with target proteins.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound with potential biological targets. These simulations have revealed that the 5-oxo group and the carboxylate termini are key interactors with protein surfaces. Such insights are invaluable for structure-based drug design (SBDD) approaches, enabling researchers to optimize potency and selectivity.

The role of natural product-inspired scaffolds like tetrahydroindolizines cannot be overstated. Many clinically used drugs have their origins in natural products or are inspired by their structures. The synthesis of 3-Ethyl 8-methyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-3,8-dicarboxylate aligns with this trend by leveraging known bioactive motifs while introducing novel modifications. This strategy often leads to compounds with improved pharmacological profiles compared to their parent structures.

Recent advances in biocatalysis have also opened new avenues for synthesizing complex molecules like this one more efficiently. Enzymatic approaches can provide high selectivity and mild reaction conditions, reducing the need for harsh reagents or extensive purification steps. Such green chemistry principles are increasingly important in pharmaceutical manufacturing to ensure sustainability.

The potential therapeutic applications of 3-Ethyl 8-methyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-3,8-dicarboxylate span multiple domains. Preclinical data suggests that it may have utility as an anti-inflammatory agent by modulating cytokine production pathways. Furthermore, its structural features hint at possible applications in antiviral therapies due to its ability to interfere with viral protease activity—a mechanism shared by several approved drugs.

In conclusion,3-Ethyl 8-methyl 7-hydroxy-5-oxo-1,2,3,5-tetrahydroindolizine-3,,8-dicarboxylate (CAS No. 180334743-) is a structurally intriguing compound with significant pharmaceutical promise. Its unique combination of functional groups positions it as a valuable scaffold for further drug discovery efforts. As research continues to uncover new biological targets and synthetic methodologies, this molecule is poised to play an important role in developing next-generation therapeutics across various therapeutic areas.